1-Cyclooctylazetidin-3-ol
Overview
Description
Scientific Research Applications
Synthesis and Characterization
1-Cyclooctylazetidin-3-ol serves as a precursor in the synthesis of various compounds with potential biological activities. For instance, the synthesis, characterization, and biological activity assessment of 3‐(1‐cyclohexyl)azetidinyl methacrylate monomer and its homopolymer derived from 1-cyclohexylazetidin-3-ol have been explored. These compounds exhibit antibacterial and antifungal effects, suggesting their potential application in developing antimicrobial materials. Furthermore, the thermal stability and glass transition temperature of the synthesized homopolymer have been characterized, providing insights into its material properties (Coşkun et al., 2000).
Drug Discovery and Development
While not directly related to this compound, research into related azetidines and their derivatives provides a context for the chemical's potential in drug discovery. For example, studies on the structural basis of SARS-CoV-2 3CLpro and anti-COVID-19 drug discovery highlight the relevance of small molecules in therapeutic applications. This research outlines the drug development process against COVID-19, emphasizing the role of chemical synthesis in creating potent lead molecules from medicinal plants (ul Qamar et al., 2020). Although not directly citing this compound, this example underscores the broader importance of chemical synthesis in pharmaceutical research.
Mechanism of Action
Biochemical Pathways
This production may act as a messenger that induces a “primed” state and readiness for defense by upregulating the synthesis of methyl jasmonic acid, indole-3-acetic acid, and gibberellin A3 .
Action Environment
The action of 1-Cyclooctylazetidin-3-ol may be influenced by various environmental factors. For instance, the production of 1-octen-3-ol, a similar compound, can act as a self-stimulating community messenger . The multiple effects of 1-octen-3-ol may explain why certain organisms thrive in specific environments .
Properties
IUPAC Name |
1-cyclooctylazetidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO/c13-11-8-12(9-11)10-6-4-2-1-3-5-7-10/h10-11,13H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRPVPMIQJMSOOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CCC1)N2CC(C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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